Cas no 1286702-43-9 (N-(3-chlorophenyl)methyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide)

• Product Name: N-(3-chlorophenyl)methyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide
• CAS No: 1286702-43-9
• MF: C₂₃H₂₅ClN₄O₃
• MW: 440.922604322433
• CID: 6209092
• PubChem ID: 52906002
• Update Time: 2025-07-14

N-(3-chlorophenyl)methyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)methyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide
• 1286702-43-9
• N-[(3-chlorophenyl)methyl]-2-[4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide
• N-(3-chlorobenzyl)-2-(4-(3-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)acetamide
• AKOS024486475
• F3407-4672
• N-[(3-chlorophenyl)methyl]-2-[4-(3-methoxyphenyl)-3-morpholin-4-ylpyrazol-1-yl]acetamide

• Inchi： 1S/C23H25ClN4O3/c1-30-20-7-3-5-18(13-20)21-15-28(26-23(21)27-8-10-31-11-9-27)16-22(29)25-14-17-4-2-6-19(24)12-17/h2-7,12-13,15H,8-11,14,16H2,1H3,(H,25,29)
• InChI Key： IPGUKVHMHUVYFC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC(CN1C=C(C2C=CC=C(C=2)OC)C(=N1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 440.1615184g/mol
• Monoisotopic Mass: 440.1615184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3-chlorophenyl)methyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide

Introduction to N-(3-chlorophenyl)methyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide (CAS No. 1286702-43-9)

N-(3-chlorophenyl)methyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide (CAS No. 1286702-43-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a derivative of pyrazole and morpholine, two important heterocyclic structures known for their diverse biological activities. In this article, we will delve into the chemical structure, synthesis, biological properties, and potential applications of this compound.

The chemical structure of N-(3-chlorophenyl)methyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide is characterized by a central pyrazole ring substituted with a morpholine group and an acetamide moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The chlorophenyl and methoxyphenyl substituents further enhance the compound's hydrophobicity and electronic characteristics, which are crucial for its interaction with biological targets.

Recent studies have highlighted the importance of pyrazole derivatives in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. The morpholine group, on the other hand, is known for its ability to modulate the activity of enzymes and receptors, making it a valuable component in drug design. The combination of these structural features in N-(3-chlorophenyl)methyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide suggests that it may have a broad spectrum of biological activities.

The synthesis of N-(3-chlorophenyl)methyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common approach is the condensation of an appropriate acetonitrile derivative with a substituted hydrazine followed by functional group transformations to introduce the desired substituents. The detailed synthetic route can vary depending on the specific starting materials and intermediates used.

In terms of biological activity, preliminary studies have shown that N-(3-chlorophenyl)methyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated antitumor activity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as NF-kB and MAPK.

Further research has also explored the potential use of this compound in treating neurodegenerative diseases. Studies have shown that N-(3-chlorophenyl)methyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide can protect neurons from oxidative stress and reduce neuroinflammation, which are key factors in conditions like Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have therapeutic potential in a wide range of neurological disorders.

The pharmacokinetic properties of N-(3-chlorophenyl)methyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide are also an important area of investigation. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a drug candidate. However, more comprehensive studies are needed to fully understand its behavior in vivo.

In conclusion, N-(3-chlorophenyl)methyl-2-4-(3-methoxyphenyl)-3-(morpholin-4-y l)-1H-pyrazol - 1 - ylacetamide (CAS No. 1286702 - 43 - 9) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for advancing medical treatments.